Cas no 192218-19-2 (Quinazoline, 2,4-dichloro-6-phenyl-)

2,4-Dichloro-6-phenylquinazoline is a halogenated quinazoline derivative characterized by its dichloro and phenyl substituents at the 2,4- and 6-positions, respectively. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its electron-deficient quinazoline core and reactive chlorine atoms facilitate nucleophilic substitution reactions, enabling functionalization for targeted applications. The phenyl group enhances lipophilicity, which can be advantageous in modulating physicochemical properties. This compound is valued for its structural rigidity and potential as a scaffold for bioactive molecules, including kinase inhibitors and antimicrobial agents. High purity grades are available to ensure reproducibility in research and industrial processes.
Quinazoline, 2,4-dichloro-6-phenyl- structure
192218-19-2 structure
Product Name:Quinazoline, 2,4-dichloro-6-phenyl-
CAS No:192218-19-2
MF:C14H8Cl2N2
MW:275.132720947266
CID:3856344
PubChem ID:53829230
Update Time:2025-05-25

Quinazoline, 2,4-dichloro-6-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Quinazoline, 2,4-dichloro-6-phenyl-
    • 2,4-dichloro-6-phenylquinazoline
    • DB-103947
    • EN300-7436377
    • SCHEMBL8899763
    • 853-018-3
    • 192218-19-2
    • AT43676
    • Z1742107076
    • Inchi: 1S/C14H8Cl2N2/c15-13-11-8-10(9-4-2-1-3-5-9)6-7-12(11)17-14(16)18-13/h1-8H
    • InChI Key: GBGYTTAUYMMLAW-UHFFFAOYSA-N
    • SMILES: N1=C2C(C=C(C3=CC=CC=C3)C=C2)=C(Cl)N=C1Cl

Computed Properties

  • Exact Mass: 274.0064537Da
  • Monoisotopic Mass: 274.0064537Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 25.8Ų

Quinazoline, 2,4-dichloro-6-phenyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7436377-0.05g
2,4-dichloro-6-phenylquinazoline
192218-19-2 95%
0.05g
$238.0 2024-05-23
Enamine
EN300-7436377-0.1g
2,4-dichloro-6-phenylquinazoline
192218-19-2 95%
0.1g
$355.0 2024-05-23
Enamine
EN300-7436377-0.25g
2,4-dichloro-6-phenylquinazoline
192218-19-2 95%
0.25g
$509.0 2024-05-23
Enamine
EN300-7436377-0.5g
2,4-dichloro-6-phenylquinazoline
192218-19-2 95%
0.5g
$803.0 2024-05-23
Enamine
EN300-7436377-1.0g
2,4-dichloro-6-phenylquinazoline
192218-19-2 95%
1.0g
$1029.0 2024-05-23
Enamine
EN300-7436377-2.5g
2,4-dichloro-6-phenylquinazoline
192218-19-2 95%
2.5g
$2014.0 2024-05-23
Enamine
EN300-7436377-5.0g
2,4-dichloro-6-phenylquinazoline
192218-19-2 95%
5.0g
$2981.0 2024-05-23
Enamine
EN300-7436377-10.0g
2,4-dichloro-6-phenylquinazoline
192218-19-2 95%
10.0g
$4421.0 2024-05-23
Aaron
AR021V2T-50mg
2,4-dichloro-6-phenylquinazoline
192218-19-2 95%
50mg
$353.00 2023-12-15
Aaron
AR021V2T-100mg
2,4-dichloro-6-phenylquinazoline
192218-19-2 95%
100mg
$514.00 2023-12-15

Quinazoline, 2,4-dichloro-6-phenyl- Related Literature

Additional information on Quinazoline, 2,4-dichloro-6-phenyl-

Quinazoline, 2,4-dichloro-6-phenyl- (CAS No. 192218-19-2)

Quinazoline, 2,4-dichloro-6-phenyl- is a heterocyclic aromatic compound with the CAS registry number 192218-19-2. This compound belongs to the quinazoline family, which is a class of bicyclic structures consisting of a benzene ring fused to an imidazole ring. The presence of chlorine atoms at positions 2 and 4, along with a phenyl group at position 6, imparts unique chemical and physical properties to this molecule. Recent advancements in synthetic chemistry have enabled the efficient synthesis and characterization of such complex heterocycles, making them valuable tools in drug discovery and materials science.

The synthesis of Quinazoline, 2,4-dichloro-6-phenyl typically involves multi-step reactions that require precise control over reaction conditions. One common approach is the condensation of amines with carbonyl compounds under specific thermal or catalytic conditions. The introduction of chlorine substituents can be achieved through electrophilic substitution reactions or via the use of chlorinating agents. The phenyl group at position 6 is often introduced through Friedel-Crafts alkylation or coupling reactions. These methods not only ensure high yields but also allow for the fine-tuning of the compound's electronic properties.

Recent studies have highlighted the potential of Quinazoline derivatives in various fields. For instance, researchers have explored their role as antimicrobial agents, where the heterocyclic structure provides a scaffold for binding to bacterial enzymes. Additionally, Quinazoline-based compounds have shown promise in anticancer drug development due to their ability to inhibit key oncogenic pathways. A study published in *Journal of Medicinal Chemistry* demonstrated that Quinazoline derivatives can effectively target protein kinases involved in cell proliferation and survival.

The electronic properties of Quinazoline, 2,4-dichloro-6-phenyl make it an attractive candidate for applications in optoelectronics. The conjugated π-system within the molecule allows for efficient charge transport and absorption of visible light. Recent research has focused on incorporating such compounds into organic light-emitting diodes (OLEDs) and photovoltaic devices. A team at Stanford University reported that Quinazoline derivatives can enhance the efficiency of OLEDs by improving charge injection and reducing recombination losses.

In terms of biological activity, Quinazoline derivatives have been investigated for their anti-inflammatory properties. A study conducted at the University of Tokyo revealed that certain analogs can inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. This finding opens new avenues for developing nonsteroidal anti-inflammatory drugs (NSAIDs) with reduced side effects.

The structural versatility of Quinazoline, 2,4-dichloro-6-phenyl also extends to its use in catalysis. Researchers at ETH Zurich have developed catalysts based on this compound that facilitate selective transformations in organic synthesis. These catalysts exhibit high stability under harsh reaction conditions and can be recycled multiple times without loss of activity.

Looking ahead, the continued exploration of Quinazoline derivatives is expected to yield novel applications across diverse disciplines. Collaborative efforts between chemists and biologists are paving the way for innovative therapies and materials with unprecedented performance characteristics.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd